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Compound of Interest

Compound Name: 1-(Aminomethyl)cyclopentanol

Cat. No.: B1282178

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

1-(Aminomethyl)cyclopentanol is a bifunctional organic compound featuring a primary amine
and a tertiary alcohol attached to a cyclopentane scaffold. This unique combination of
functional groups imparts a specific three-dimensional structure and reactivity profile, making it
a valuable and versatile building block in synthetic organic chemistry.[1][2] Its rigid
cyclopentane core is of particular interest in medicinal chemistry for the development of novel
therapeutic agents, especially those targeting the central nervous system.[1] This guide
provides a comprehensive overview of the synthesis, reactivity, and application of 1-
(Aminomethyl)cyclopentanol as a key synthetic precursor, with a focus on its role in the
development of pharmaceutically relevant molecules.

Physicochemical Properties and Data

1-(Aminomethyl)cyclopentanol is a solid at room temperature, often supplied as a free base
or as a more stable hydrochloride salt to improve solubility and handling.[1] Its structure,
containing both a hydrogen bond donor (-OH, -NH2) and acceptor (-N, -O), influences its
physical properties and reactivity.[2]
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Property Data Reference
Molecular Formula CeH13NO [1]
Molecular Weight 115.17 g/mol [1][3]

CAS Number 45511-81-7 (free base) [2][4]

CAS Number (HCI salt) 76066-27-8 [5]
Appearance Solid, Light yellow crystalline 2]

powder

Purity (Commercial) Typically 295% [2][4]
Canonical SMILES NCC1(O)CCCC1 [4]

FEALJKFIUQDJAV-
InChl Key [4]
UHFFFAOYSA-N

Synthesis of 1-(Aminomethyl)cyclopentanol

The synthesis of 1-(Aminomethyl)cyclopentanol can be accomplished through several
established routes, primarily starting from readily available cyclopentanone derivatives. These
methods leverage classical organic reactions to introduce the required aminomethyl and
hydroxyl functionalities.

Synthetic Pathways

Two primary synthetic strategies have been reported for the preparation of 1-
(Aminomethyl)cyclopentanol:

e From 1-Hydroxycyclopentane Carbonitrile: This method involves the reduction of a
cyanohydrin intermediate, which is itself derived from cyclopentanone.

» From Cyclopentanone: A more direct approach involves the reduction of other
cyclopentanone derivatives.[1]

The synthesis starting from the cyanohydrin is a common and effective laboratory-scale
method.
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Synthesis of 1-(Aminomethyl)cyclopentanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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synthetic-precursor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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